Cas no 4845-58-3 (6-nitro-1,3-benzothiazole-2-thiol)

6-nitro-1,3-benzothiazole-2-thiol structure
4845-58-3 structure
Product Name:6-nitro-1,3-benzothiazole-2-thiol
CAS No:4845-58-3
MF:C7H4N2O2S2
MW:212.248858451843
MDL:MFCD00041850
CID:85166
PubChem ID:87573680
Update Time:2025-04-18

6-nitro-1,3-benzothiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 6-Nitrobenzo[d]oxazole-2(3H)-thione
    • 2-Benzothiazolethio
    • 2-Mercapto-6-nitrobenzothiazole
    • 2-Mercapto-6-nitrobenzo[d]thiazole
    • 6-nitro-3H-1,3-benzothiazole-2-thione
    • 6-Nitrobenzo[d]thiazole-2(3H)-thione
    • 6-Nitrobenzo[d]thiazole-2-thiol
    • 6-Nitro-2-mercaptobenzothiazole
    • 6-Nitro-2-benzothiazolinethione
    • 6-Nitrobenzothiazole-2-thiol
    • NSC 2630
    • SKA 6
    • 2(3H)-Benzothiazolethione, 6-nitro-
    • 2-Benzothiazolinethione, 6-nitro-
    • 6-Nitro-1,3-benzothiazole-2-thiol
    • 2-BENZOTHIAZOLETHIOL, 6-NITRO-
    • MLS002637636
    • 2-mercapto-6-nitro-benzothiazole
    • QPOZGXKWWKLJDK-UHFFFAOYSA-N
    • SMR001547162
    • C7H4N2O2S2
    • NSC2630
    • PubCh
    • FT-0635461
    • N0326
    • CHEMBL1704086
    • AKOS000271152
    • 6-nitro-3H-1,3-benzothiazole-2-thione;6-Nitrobenzo[d]thiazole-2(3H)-thione
    • EN300-03114
    • 6-nitro-2,3-dihydro-1,3-benzothiazole-2-thione
    • A827536
    • SY038230
    • F3328-0034
    • 4845-58-3
    • 6-Nitro-1,3-benzothiazole-2(3H)-thione
    • WLN: T56 BN DSJ CSH GNW
    • NSC-2630
    • DTXSID3063621
    • BDBM91377
    • AS-62594
    • CS-0072144
    • cid_947375
    • Benzothiazole-2-thiol, 6-nitro-
    • USAF EK-3991
    • W-200386
    • SCHEMBL14824474
    • MFCD00041850
    • SCHEMBL1247145
    • Benzothiazole, 2-mercapto-6-nitro-
    • HMS3087H21
    • 6-nitro-2(3h)-benzothiazolethione
    • AKOS000320619
    • GEO-01654
    • Z56820922
    • AB01885
    • DB-028127
    • STK409528
    • 6-nitro-1,3-benzothiazole-2-thiol
    • MDL： MFCD00041850
    • Inchi： 1S/C7H4N2O2S2/c10-9(11)4-1-2-5-6(3-4)13-7(12)8-5/h1-3H,(H,8,12)
    • InChI Key： QPOZGXKWWKLJDK-UHFFFAOYSA-N
    • SMILES： S1C(NC2C=CC(=CC1=2)[N+](=O)[O-])=S

Computed Properties

  • Exact Mass: 211.97100
  • Monoisotopic Mass: 211.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 249-251 ºC (chloroform ligroine )
  • Boiling Point: 348.4°C at 760 mmHg
  • Flash Point: 164.5°C
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Almost insoluble (0.038 g/l) (25 º C),
  • PSA: 125.75000
  • LogP: 3.01640
  • Solubility: Uncertain

6-nitro-1,3-benzothiazole-2-thiol Security Information

6-nitro-1,3-benzothiazole-2-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-nitro-1,3-benzothiazole-2-thiol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4845-58-3)2-MERCAPTO-6-NITROBENZOTHIAZOLE
Order Number:sfd21823
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:4845-58-3)2-MERCAPTO-6-NITROBENZOTHIAZOLE
sfd21823
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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